Cas no 2228450-50-6 (1-{pyrazolo1,5-apyrimidin-6-yl}ethane-1,2-diol)

• Product Name: 1-{pyrazolo1,5-apyrimidin-6-yl}ethane-1,2-diol
• CAS No: 2228450-50-6
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6448508
• PubChem ID: 165610246
• Update Time: 2025-05-22

1-{pyrazolo1,5-apyrimidin-6-yl}ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-6-yl}ethane-1,2-diol
• 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol
• 2228450-50-6
• EN300-1737086

• Inchi： 1S/C8H9N3O2/c12-5-7(13)6-3-9-8-1-2-10-11(8)4-6/h1-4,7,12-13H,5H2
• InChI Key： KUECRIUFOFBNQY-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}ethane-1,2-diol

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol: A Comprehensive Overview

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol (CAS No: 2228450-50-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazolo[1,5-a]pyrimidine ring system with a vicinal diol moiety. The pyrazolo[1,5-a]pyrimidine core is a heterocyclic structure that has been extensively studied for its potential applications in drug discovery and materials science.

The vicinal diol group in 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol introduces hydrophilic properties to the molecule, making it suitable for various biological and chemical applications. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and pharmacokinetic profiles of drug candidates. This compound has been explored in the context of its potential as a bioisostere, where it can serve as a structural analog to other bioactive molecules while offering improved properties.

One of the most intriguing aspects of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol is its role in medicinal chemistry. Researchers have investigated its ability to act as a template molecule for the design of novel therapeutic agents. For instance, its pyrazolo[1,5-a]pyrimidine core has been linked to anti-inflammatory and anti-cancer activities in preclinical models. The presence of the diol group further enhances its versatility, allowing for potential modifications to tailor its properties for specific therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol through various routes. One notable method involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves yield and purity. This approach underscores the importance of modern synthetic techniques in advancing the development of complex heterocyclic compounds.

In terms of applications, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic and optical properties.

Moreover, the compound's ability to form hydrogen bonds due to its diol group has led to investigations into its role as a molecular recognition element in supramolecular chemistry. This property could be exploited in designing self-assembling systems or sensors for specific analytes.

From an environmental perspective, the synthesis and application of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes to minimize environmental impact while maintaining high yields and product quality.

In conclusion, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1,2-diol (CAS No: 2228450-50-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.